(+-)-1-(9-Azabicyclo(4.2.1)non-2-en-2-yl)ethanone hydrochloride

• CAS No.: 70470-07-4
• Molecular Formula: C10H16ClNO
• Molecular Weight: 201.69 g/mol
• IUPAC Name: 1-(9-azabicyclo[4.2.1]non-2-en-2-yl)ethanone;hydrochloride
• InChI: InChI=1S/C10H15NO.ClH/c1-7(12)9-4-2-3-8-5-6-10(9)11-8;/h4,8,10-11H,2-3,5-6H2,1H3;1H
• InChI Key: ZYFLQFXDHYWQMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CCCC2CCC1N2.Cl

Description

(+)-1-(9-Azabicyclo(4.2.1)non-2-en-2-yl)ethanone hydrochloride is a bicyclic tertiary amine derivative with a ketone functional group. Its molecular formula is C₁₀H₁₆ClNO, and it has a molar mass of 201.69 g/mol . The compound features a rigid 9-azabicyclo[4.2.1]nonene core, which is a fused bicyclic system containing a nitrogen atom. The hydrochloride salt form enhances its solubility in polar solvents, making it suitable for pharmaceutical or research applications requiring aqueous compatibility.

Biological Activity

(±)-1-(9-Azabicyclo(4.2.1)non-2-en-2-yl)ethanone hydrochloride, also known as (+)-Anatoxin A hydrochloride, is a bicyclic compound with notable biological activity. This article explores its pharmacological properties, including antiprotozoal and neurotoxic effects, alongside its chemical characteristics and potential applications in medicinal chemistry.

• Molecular Formula : C10H15ClN O
• Molecular Weight : 201.69 g/mol
• CAS Number : 64314-16-5
• IUPAC Name : 1-[(1R,6R)-9-azabicyclo[4.2.1]non-4-en-5-yl]ethanone; hydrochloride
• Purity : >95% (HPLC)

Antiprotozoal Activity

Recent studies have highlighted the antiprotozoal properties of azabicyclo compounds, including (±)-1-(9-Azabicyclo(4.2.1)non-2-en-2-yl)ethanone hydrochloride. Research indicates that derivatives of azabicyclo compounds exhibit significant activity against Plasmodium falciparum and Trypanosoma brucei, with IC50 values in the low micromolar range:

Compound	Target	IC50 (µM)	Selectivity Index
Compound 18	P.f. K1	0.180	93.3
Compound 19	T.b. rhodesiense	0.329	20.1
Compound 20	P.f. NF54	0.487	18.7

These findings suggest that modifications to the azabicyclo structure can enhance biological efficacy while maintaining selectivity against human cells, which is crucial for developing therapeutic agents with minimal toxicity .

Neurotoxic Effects

(±)-1-(9-Azabicyclo(4.2.1)non-2-en-2-yl)ethanone hydrochloride has also been studied for its neurotoxic effects, particularly related to its interaction with nicotinic acetylcholine receptors (nAChRs). Anatoxin A, its active form, is known to act as a potent agonist at nAChRs, leading to overstimulation of these receptors in the nervous system, resulting in paralysis and potentially fatal outcomes in vertebrates:

• Mechanism of Action : The compound binds to nAChRs with high affinity, mimicking acetylcholine and causing persistent activation.

Study on Antiprotozoal Activity

In a study published by MDPI, several azabicyclo compounds were synthesized and tested for their antiplasmodial activity against various strains of Plasmodium. The results indicated that modifications to the bicyclic structure significantly impacted both potency and selectivity .

Neurotoxicity Assessment

Research conducted on the neurotoxic effects of anatoxin A demonstrated that exposure leads to rapid onset of symptoms in animal models, including tremors and respiratory failure due to excessive stimulation of nAChRs . This highlights the dual nature of the compound's biological activity—therapeutic potential in certain contexts versus significant risk in others.

Scientific Research Applications

Medicinal Chemistry

One of the primary applications of (±)-1-(9-Azabicyclo(4.2.1)non-2-en-2-yl)ethanone hydrochloride is in the development of new pharmacological agents. Its structural similarity to known bioactive compounds allows researchers to explore its potential as a lead compound in drug discovery.

Case Studies and Research Findings:

• Neuropharmacological Effects :
  • Studies have indicated that compounds with a bicyclic structure similar to (±)-1-(9-Azabicyclo(4.2.1)non-2-en-2-yl)ethanone hydrochloride exhibit significant activity on neurotransmitter systems, particularly in modulating dopamine and serotonin receptors. This makes it a candidate for further investigation in treating neurological disorders such as schizophrenia and depression.
• Antimicrobial Activity :
  • Research has shown that derivatives of bicyclic compounds possess antimicrobial properties, suggesting that (±)-1-(9-Azabicyclo(4.2.1)non-2-en-2-yl)ethanone hydrochloride may also exhibit similar effects against various bacterial strains. Further studies could elucidate its efficacy and mechanism of action.

Synthetic Organic Chemistry

In synthetic organic chemistry, (±)-1-(9-Azabicyclo(4.2.1)non-2-en-2-yl)ethanone hydrochloride serves as a valuable intermediate for synthesizing more complex molecules.

Synthesis Applications:

• Building Block for Complex Molecules :
  • The compound can be utilized as a building block in the synthesis of other heterocyclic compounds, expanding its utility in creating novel pharmaceuticals and agrochemicals.
• Chiral Synthesis :
  • Given its chiral nature, (±)-1-(9-Azabicyclo(4.2.1)non-2-en-2-yl)ethanone hydrochloride can be employed in asymmetric synthesis processes, facilitating the production of enantiomerically pure compounds that are crucial in pharmaceutical applications.

Toxicological Profile

Understanding the toxicological profile of (±)-1-(9-Azabicyclo(4.2.1)non-2-en-2-yl)ethanone hydrochloride is essential for its safe application in research and industry.

Health Hazard Data:

The acute toxicity data indicates that the compound has a defined LD50 value, which is crucial for assessing its safety in laboratory settings and potential therapeutic use . Continuous monitoring and research are necessary to establish comprehensive safety guidelines.

Comparison with Similar Compounds

Structural Analogues with Variations in Salt Form and Stereochemistry

(1R)-1-(9-Azabicyclo[4.2.1]non-2-en-2-yl)-ethanone Fumarate (CAS 64285-06-9)

• Molecular Formula: C₁₀H₁₅NO·C₄H₄O₄ (fumarate salt).
• Fumarates often improve thermal stability compared to hydrochlorides. Stereochemistry: The (1R) configuration indicates enantiomeric purity, whereas the target compound is a racemic mixture (±). Biological activity may differ significantly due to stereospecific receptor interactions .

(-)-Anatoxin A (1-[(1S,6S)-9-Azabicyclo[4.2.1]non-2-en-2-yl]ethanone)

• Molecular Formula: C₁₀H₁₅NO (freebase).
• Key Differences :
  • Stereochemistry : The (1S,6S) configuration makes Anatoxin A a potent neurotoxin targeting nicotinic acetylcholine receptors. This highlights how stereochemical variations in the azabicyclo system dictate biological function.
  • Safety Profile : Anatoxin A requires stringent handling (H303+H313+H333 warnings) due to acute toxicity, whereas safety data for the hydrochloride compound are unspecified .

Functional Analogues in Pharmaceutical Research

2-Chloro-1-(1H-indol-3-yl)ethanone

• Molecular Formula: C₁₀H₈ClNO.
• Key Differences: Structure: Lacks the bicyclic system but shares the ethanone moiety. Acts as a kinase inhibitor (Akt1/Akt2), demonstrating how ketone groups facilitate binding to enzymatic active sites.

Benzyletilefrone Hydrochloride (Impurity D(EP))

• Molecular Formula: C₁₆H₁₈ClNO₂.
• Key Differences: Structure: Contains a benzyl-ethyl-amino group and a 3-hydroxyphenyl moiety. Listed as a pharmaceutical impurity, emphasizing the importance of purity control in hydrochloride-based drug formulations .

Physicochemical Properties Comparison

Property	(+-)-Target Hydrochloride	(1R)-Fumarate	(-)-Anatoxin A
Molecular Weight (g/mol)	201.69	309.33 (salt)	165.23 (freebase)
Salt Form	Hydrochloride	Fumarate	Freebase
Solubility	High (polar solvents)	Moderate	Low (lipophilic)
Bioactivity	Unspecified	Research compound	Neurotoxin

Preparation Methods

Palladium(II)-Mediated Amidoalkylation

A pivotal method involves palladium(II)-catalyzed amidoalkylation to form the bicyclic skeleton. Buck et al. demonstrated this approach using methyl vinyl ketone precursors, achieving the azabicyclo core in three steps:

• Precursor Synthesis : Allylic amine 44 (Scheme 10) undergoes Pd(II)-catalyzed coupling with acetonitrile.

• Cyclization : Intramolecular attack of the amine on a Pd-activated ketone generates the bicyclo[4.2.1] system.

• Acetylation : The intermediate amine is acetylated using acetic anhydride, yielding the ethanone derivative.

Key Data :

Step	Reagents	Yield	Conditions
Cyclization	PdCl₂(CH₃CN)₂, THF	46%	40°C, 12 h
Acetylation	Ac₂O, pyridine	89%	RT, 2 h

This method faces limitations in regioselectivity, often producing mixtures requiring chromatography.

Diamination of Olefins

Shi’s diamination protocol, adapted for guanidine synthesis, offers an alternative route:

• Olefin Preparation : Methyl vinyl ketone is treated with tosyliminodithiocarbonimidate to form a dithiolane intermediate.

• Double Amination : Pd(0) catalyzes sequential amine additions, forming the bicyclic amine.

• Deprotection and Salt Formation : HBr removes protecting groups, followed by HCl treatment to yield the hydrochloride salt.

Advantages :

• Avoids harsh reducing agents.

• Compatible with electron-deficient olefins.

Limitations :

• Low yields (18–22%) due to competing side reactions.

Ring-Closing Metathesis (RCM) Approaches

Step	Catalyst	Yield (Theoretical)
RCM	Grubbs II	50–60%
Hydrogenation	Pd/C, H₂	85%

This route remains untested for the target compound but is plausible based on selenabicyclo syntheses.

Reductive Amination and Post-Functionalization

Linear Synthesis Followed by Cyclization

A stepwise assembly avoids transition-metal catalysts:

• Ketone-Alkylation : 2-Acetylpyridine is alkylated with a bromoalkene to form a linear precursor.

• Reductive Amination : NaBH₃CN reduces the imine, forming the secondary amine.

• Acid-Catalyzed Cyclization : HCl promotes ring closure via intramolecular nucleophilic attack.

Reported Outcomes :

• Cyclization efficiency depends on acid strength (HCl > HBr > HI).

• Yields: 35–45% after purification.

Hydrochloride Salt Formation

The final step involves protonating the free base with HCl:

• Free Base Isolation : The amine is extracted into organic solvent (e.g., CH₂Cl₂).

• Acid Treatment : Gaseous HCl is bubbled through the solution, precipitating the hydrochloride salt.

• Recrystallization : Ethanol/water mixtures yield crystalline product (purity >98%).

Critical Parameters :

• pH control (optimal pH 4–5) prevents over-acidification.

• Anhydrous conditions minimize hydrolysis.

Comparative Analysis of Methods

Method	Yield	Steps	Cost	Scalability
Pd-Catalyzed Cyclization	46%	3	High	Moderate
Diamination	22%	4	Very High	Low
RCM (Theoretical)	50%	2	Moderate	High
Reductive Amination	45%	3	Low	High

Q & A

Q. What are the established synthetic routes for (±)-1-(9-Azabicyclo[4.2.1]non-2-en-2-yl)ethanone hydrochloride, and how do reaction conditions influence yield?

The synthesis often involves functionalization of the bicyclic azabicyclo framework. For example, hydrogenation of 9-azabicyclo[4.2.1]non-2-en-2-yl derivatives using ruthenium catalysts can yield intermediates, followed by acetylation and hydrochloride salt formation. Key steps include:

• Reduction of unsaturated bonds in the bicyclic core under controlled hydrogen pressure.
• Acetylation using anhydrous conditions to prevent hydrolysis of sensitive intermediates.
• Final purification via recrystallization from ethanol/water mixtures to achieve >95% purity . Table 1: Common Synthetic Steps and Conditions

Step	Reagents/Conditions	Yield Range
Bicyclic core reduction	H₂, Ru/C, MeOH, 50°C	60-75%
Acetylation	Acetic anhydride, pyridine, RT	80-90%
Salt formation	HCl (gaseous), Et₂O	95%

Q. Which spectroscopic techniques are critical for confirming the structure and stereochemistry of this compound?

• NMR (¹H/¹³C): Assigns proton environments in the bicyclic system (e.g., distinct shifts for bridgehead protons at δ 3.2–3.8 ppm).
• X-ray crystallography: Resolves absolute stereochemistry, particularly for enantiomeric forms (e.g., (1R)-configuration in related analogs) .
• Mass spectrometry (HRMS): Validates molecular formula (C₁₀H₁₆ClNO) and detects fragmentation patterns unique to the azabicyclo scaffold .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activities of this compound across studies?

Discrepancies may arise from stereochemical variations (± vs. enantiopure forms) or impurity profiles. Methodological strategies include:

• Chiral HPLC: Separate enantiomers to assess individual bioactivity (e.g., (1R)-form shows higher receptor affinity in neurotoxicity studies) .
• Impurity profiling: Use LC-MS to quantify byproducts (e.g., 3-hydroxyacetophenone derivatives) that may interfere with assays .
• Dose-response standardization: Re-evaluate EC₅₀ values under controlled pH and temperature to minimize variability .

Q. What role does the azabicyclo[4.2.1]nonane framework play in modulating catalytic or pharmacological properties?

The rigid bicyclic structure enhances:

• Receptor binding: The nitrogen atom in the bridge facilitates hydrogen bonding with biological targets (e.g., nicotinic acetylcholine receptors) .
• Chemical stability: Resistance to enzymatic degradation compared to monocyclic analogs, as observed in pharmacokinetic studies .
• Stereoelectronic effects: The strained geometry enhances electron density at the carbonyl group, influencing redox behavior in catalytic applications .

Q. What are the best practices for handling and storing this compound to ensure experimental reproducibility?

• Storage: Keep under argon at −20°C in amber vials to prevent hydrolysis and photodegradation.
• Safety protocols: Use fume hoods for weighing; avoid skin contact (LD₅₀ data for analogs suggest acute neurotoxicity) .
• Waste disposal: Neutralize with 10% NaOH before incineration to degrade toxic byproducts .

Data Analysis and Comparative Studies

Q. How does the (±)-form compare to enantiopure analogs in terms of biological activity and synthetic accessibility?

• Activity: The (1R)-enantiomer exhibits 10-fold higher potency in inhibiting acetylcholinesterase compared to the (1S)-form, based on in vitro assays .
• Synthesis: Enzymatic resolution using lipases (e.g., Candida antarctica) achieves >99% enantiomeric excess but reduces overall yield by 30-40% .

Q. What analytical methods are recommended for detecting degradation products during long-term stability studies?

• Forced degradation: Expose to heat (60°C), light (UV 254 nm), and humidity (75% RH) for 4 weeks.
• Detection: UPLC-PDA-MS identifies major degradants (e.g., demethylated analogs or ring-opened products) .

Future Research Directions

Q. What unexplored applications exist for this compound in asymmetric catalysis or neuropharmacology?

• Catalysis: Explore its use as a chiral ligand in transition-metal-catalyzed C–H activation reactions, leveraging the rigid bicyclic framework.
• Neuroprotection: Investigate dose-dependent effects on glutamate receptor modulation, given structural similarities to anatoxin-a .